Cas no 866847-15-6 (3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866847-15-6
• MF: C₂₃H₁₈FN₅O
• MW: 399.420327663422
• CID: 6400005
• PubChem ID: 2140953
• Update Time: 2025-07-19

3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(3-FLUOROPHENYL)-N-[(3-METHOXYPHENYL)METHYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 3-(3-fluorophenyl)-N-(3-methoxybenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001835241
• 866847-15-6
• F1605-1240
• AB00675386-01
• NCGC00674835-01
• 3-(3-fluorophenyl)-N-(3-methoxybenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(3-fluorophenyl)-N-[(3-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-(3-fluorophenyl)-N-[(3-methoxyphenyl)methyl]-

• Inchi： 1S/C23H18FN5O/c1-30-18-9-4-6-15(12-18)14-25-22-19-10-2-3-11-20(19)29-23(26-22)21(27-28-29)16-7-5-8-17(24)13-16/h2-13H,14H2,1H3,(H,25,26)
• InChI Key： SAWMTJHXSDTQTF-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(F)=C3)=C1N=C(NCC1=CC=CC(OC)=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 399.14953838g/mol
• Monoisotopic Mass: 399.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 1.48±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866847-15-6)

3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine, identified by its CAS number 866847-15-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the triazoloquinazoline class, a structural motif renowned for its broad spectrum of biological activities and potential therapeutic applications. The presence of both fluorine and methoxy substituents in its aromatic rings enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

The structural framework of this compound integrates a triazolotriazine ring system with a quinazoline core, which is known to exhibit significant interactions with biological targets. The fluorophenyl moiety at the 3-position contributes to the compound's lipophilicity and binding affinity, while the methoxyphenyl group at the N-position introduces polarity and hydrogen bonding capabilities. Such structural features are critical in modulating drug-receptor interactions and improving pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the triazolotriazine ring system interacts favorably with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents. Additionally, the quinazoline core has been implicated in various biological processes, including DNA intercalation and kinase inhibition.

In vitro studies have demonstrated that derivatives of this class exhibit promising antitumor activity by targeting key signaling pathways such as MAPK and PI3K/Akt. The fluorine atom at the 3-position of the phenyl ring enhances metabolic stability, while the methoxy group at the N-position facilitates optimal solubility in both aqueous and lipid environments. These properties are essential for achieving efficient drug delivery and maximizing therapeutic efficacy.

Recent clinical trials have highlighted the potential of triazoloquinazoline derivatives as inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. The compound's ability to selectively inhibit aberrant kinases associated with cancer cell proliferation has positioned it as a candidate for combination therapies with existing chemotherapeutic agents. Such synergistic approaches could improve treatment outcomes and reduce resistance mechanisms.

The synthesis of 3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These techniques are critical in ensuring that the final product meets stringent pharmaceutical standards for preclinical and clinical studies.

The pharmacokinetic profile of this compound has been thoroughly evaluated through animal models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. The bioavailability is enhanced by optimizing particle size and formulation matrices, ensuring that therapeutic levels are maintained over prolonged periods. Additionally, preliminary toxicological studies indicate low systemic toxicity, suggesting its safety for further development.

Future research directions include exploring structure-activity relationships (SAR) to fine-tune the pharmacological properties of this compound. By systematically modifying substituents such as fluorine and methoxy, researchers aim to enhance binding affinity while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

The integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized the identification of novel therapeutic agents. Machine learning algorithms have been trained on vast datasets containing biological activity data to predict promising candidates like 3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine. These tools not only expedite virtual screening but also provide insights into potential mechanisms of action.

In conclusion,3-(3-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866847-15-6) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research efforts aim to harness its potential in developing next-generation therapeutics for various diseases. As our understanding of molecular interactions continues to evolve,fluorinated and methoxymethylated derivatives will remain at the forefront of drug discovery initiatives.